![molecular formula C13H10ClNO3S B7587937 2-Chloro-4-[(5-methylthiophene-2-carbonyl)amino]benzoic acid](/img/structure/B7587937.png)
2-Chloro-4-[(5-methylthiophene-2-carbonyl)amino]benzoic acid
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Overview
Description
2-Chloro-4-[(5-methylthiophene-2-carbonyl)amino]benzoic acid, also known as MTCA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-Chloro-4-[(5-methylthiophene-2-carbonyl)amino]benzoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in cell growth and inflammation. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that are responsible for inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death. This compound has also been shown to reduce inflammation by inhibiting the production of prostaglandins. In animal studies, this compound has been shown to have analgesic and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Chloro-4-[(5-methylthiophene-2-carbonyl)amino]benzoic acid in lab experiments is its high purity and stability. This compound can be easily synthesized and purified, making it a suitable compound for various research applications. However, one of the limitations of using this compound is its low solubility in water, which can make it challenging to use in certain experiments.
Future Directions
There are several future directions for research on 2-Chloro-4-[(5-methylthiophene-2-carbonyl)amino]benzoic acid. One area of interest is the development of this compound-based drugs for the treatment of cancer and inflammation. Another area of research is the use of this compound as a precursor for the synthesis of new organic compounds with potential applications in various fields. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
2-Chloro-4-[(5-methylthiophene-2-carbonyl)amino]benzoic acid can be synthesized through a multistep process that involves the reaction of 2-chloro-4-nitrobenzoic acid with 5-methylthiophene-2-carboxylic acid. The resulting compound is then reduced to this compound using a suitable reducing agent. The purity of the final product can be confirmed using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).
Scientific Research Applications
2-Chloro-4-[(5-methylthiophene-2-carbonyl)amino]benzoic acid has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been shown to inhibit the growth of cancer cells and has potential as an anti-inflammatory agent. In agriculture, this compound has been tested as a herbicide and insecticide. In material science, this compound has been used as a precursor for the synthesis of various organic compounds.
properties
IUPAC Name |
2-chloro-4-[(5-methylthiophene-2-carbonyl)amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClNO3S/c1-7-2-5-11(19-7)12(16)15-8-3-4-9(13(17)18)10(14)6-8/h2-6H,1H3,(H,15,16)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGTHSRGNBXZWAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C(=O)NC2=CC(=C(C=C2)C(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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